![molecular formula C8H6N2O2 B3117442 2,4-Dihydro-2,6-naphthyridine-1,3-dione CAS No. 2232-79-3](/img/structure/B3117442.png)
2,4-Dihydro-2,6-naphthyridine-1,3-dione
Overview
Description
2,4-Dihydro-2,6-naphthyridine-1,3-dione, also known as Naphthyridinedione or NDD, is a heterocyclic compound with a unique structure. It has the CAS Number: 2232-79-3 and a linear formula of C8H6N2O2 . The molecular weight of this compound is 162.15 .
Molecular Structure Analysis
The molecular structure of this compound consists of a naphthyridine core, which is a naphthalene analog containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .Physical And Chemical Properties Analysis
This compound has a molecular weight of 162.15 .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
2,4-Dihydro-2,6-naphthyridine-1,3-dione derivatives have been used in the synthesis of pharmaceutical compounds. A study by Delieza et al. (1997) demonstrated the synthesis of 3-substituted 1,8-naphthyridine-2,4-diones using a new efficient route, highlighting their importance in pharmaceutical applications (Delieza et al., 1997).
Organic Semiconductor Development
In the field of materials science, 1,5-naphthyridine-2,6-dione (a closely related compound) has been used to create novel n-type organic semiconductors. Kim et al. (2022) synthesized NTDT-DCV and NTDP-DCV, small molecules based on naphthyridine-dione, which are significant for electronic applications (Kim et al., 2022).
Antimicrobial Activity
Research by Ravi et al. (2018) involved the synthesis of new substituted 3-aryl-1,8-naphthyridine derivatives which were evaluated for their antimicrobial activity. This study highlights the potential of naphthyridine derivatives in the development of new antimicrobial agents (Ravi et al., 2018).
Synthesis of Luminescent Compounds
Tu et al. (2009) developed a method for the synthesis of naphtho[2,3-f]quinoline derivatives, which exhibit good luminescent properties. These derivatives, related to naphthyridine-1,3-dione, can potentially be used as organic electroluminescent (EL) media (Tu et al., 2009).
Anticancer Research
In anticancer research, Thi et al. (2015) synthesized 1H-benzo[g]isochromene-5,10-diones from 1,4-dihydroxy-2-naphthoic acid, which exhibited cytotoxic activity against various cancer cell lines. These compounds are structurally related to naphthyridine-1,3-dione, showing the compound's relevance in cancer research (Thi et al., 2015).
properties
IUPAC Name |
4H-2,6-naphthyridine-1,3-dione | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-7-3-5-4-9-2-1-6(5)8(12)10-7/h1-2,4H,3H2,(H,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZEIFGXIEWUEHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CN=C2)C(=O)NC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.